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Compound of Interest

Compound Name:
2-Chloro-4-

(trifluoromethoxy)benzaldehyde

Cat. No.: B1424357 Get Quote

An In-depth Technical Guide to 2-Chloro-4-(trifluoromethoxy)benzaldehyde for Advanced

Scientific Applications

For researchers, medicinal chemists, and professionals in drug development, 2-Chloro-4-
(trifluoromethoxy)benzaldehyde stands as a pivotal building block in the synthesis of novel

chemical entities. Its unique trifluoromethoxy and chloro substitutions on the benzaldehyde

scaffold offer a gateway to a diverse range of complex molecules with significant potential in

pharmaceutical and agrochemical research. This guide provides a comprehensive overview of

its commercial availability, key properties, safety considerations, and synthetic utility.

Physicochemical and Spectroscopic Profile
2-Chloro-4-(trifluoromethoxy)benzaldehyde is an aromatic aldehyde with the molecular

formula C₈H₄ClF₃O₂. The presence of both a chlorine atom and a trifluoromethoxy group

imparts distinct electronic properties to the molecule, influencing its reactivity and the

characteristics of its derivatives.

Property Value

Molecular Formula C₈H₄ClF₃O₂

Molecular Weight 224.56 g/mol

CAS Number 1079351-20-4
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While specific, publicly available spectroscopic data for this compound is limited, typical NMR

chemical shifts for analogous structures can be anticipated. In ¹³C NMR, the carbonyl carbon of

the aldehyde would be the most deshielded, appearing significantly downfield. The aromatic

carbons would resonate in the characteristic region for substituted benzene rings, with their

precise shifts influenced by the chloro and trifluoromethoxy substituents. In ¹H NMR, the

aldehyde proton would present as a singlet, typically downfield, while the aromatic protons

would exhibit a splitting pattern dictated by their positions on the ring.

Commercial Availability
2-Chloro-4-(trifluoromethoxy)benzaldehyde is commercially available from a number of

specialized chemical suppliers. It is typically offered in research and development quantities

with purities generally at or above 95-97%.

Supplier Purity Available Quantities

Sigma-Aldrich Not specified Inquire

Aromsyn Co., Ltd. ≥ 98% Gram to kilogram scale

AstaTech, Inc. ≥ 95% Inquire

BLD Pharmatech Co., Ltd. Not specified Inquire

Researchers looking to procure this compound should verify the purity and availability with their

chosen supplier, as stock levels and lead times can vary. A Certificate of Analysis (COA) should

be requested to confirm the identity and purity of the purchased material.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2-Chloro-4-(trifluoromethoxy)benzaldehyde should

be consulted prior to handling. Based on data for structurally related compounds, the following

precautions are advised:

Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

Precautionary Measures:
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Wear protective gloves, protective clothing, eye protection, and face protection.

Use only in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands and any exposed skin thoroughly after handling.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

If inhaled, remove the person to fresh air and keep comfortable for breathing.

Store in a well-ventilated place. Keep the container tightly closed.

The workflow for safe handling of this and similar chemical reagents is depicted below:
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Personal Protective Equipment
(Gloves, Goggles, Lab Coat) Well-Ventilated Fume Hood Proper Storage

(Cool, Dry, Tightly Sealed)
Waste Disposal

(Follow Institutional Protocols)

Consult Safety Data Sheet (SDS)

Reactants Reaction Conditions

Process

2-Chloro-4-(trifluoromethoxy)benzaldehyde

Reaction Monitoring (TLC)

Primary Amine (e.g., Aniline) Solvent (e.g., Ethanol) Acid Catalyst (e.g., Acetic Acid)

Workup & Purification
(Filtration/Recrystallization)

Schiff Base Product

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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